Cas no 49669-15-0 (Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)-)

• Product Name: Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)-
• CAS No: 49669-15-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00185150
• CID: 334597
• PubChem ID: 324521
• Update Time: 2025-05-26

Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)-
• 2-(2-methyl-1,3-dioxolan-2-yl)pyridine
• 2-(1',1'-ethylenedioxy)ethylpyridine
• 2-(2-methyl-(1,3)dioxolan-2-yl)pyridine
• 2-(2-methyl-[1,3]dioxolan-2-yl)-pyridine
• 2-< 2-Methyl-1,3-dioxolanyl-(2)> -pyridin
• 2-acetylpyridine ethylene ketal
• AB3955
• AC1L8AJL
• AC1Q2D23
• NSC290428
• 2-(2-METHYL-(1,3)DIOXOLAN-2-YL)-PYRIDINE
• NSC-290428
• DTXSID40314956
• AKOS006273035
• SCHEMBL13610014
• MFCD00185150
• NSC 290428
• CS-0452918
• 49669-15-0

• MDL： MFCD00185150
• Inchi： 1S/C9H11NO2/c1-9(11-6-7-12-9)8-4-2-3-5-10-8/h2-5H,6-7H2,1H3
• InChI Key： PIMOKZUNAGGMDZ-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 260.7°Cat760mmHg
• Flash Point: 95.5°C
• Refractive Index: 1.514
• PSA: 31.35
• LogP: 1.30110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)-

Recent Advances in the Study of Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- (CAS: 49669-15-0) in Chemical Biology and Pharmaceutical Research

The compound Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- (CAS: 49669-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine ring fused with a dioxolane moiety, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel antiviral and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antiviral potential of derivatives of Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- against SARS-CoV-2. The study highlighted the compound's ability to inhibit viral replication by targeting the RNA-dependent RNA polymerase (RdRp). Molecular docking simulations revealed strong binding interactions between the compound and the RdRp active site, suggesting its potential as a lead compound for further optimization. These findings are particularly relevant in the context of emerging viral variants and the need for broad-spectrum antiviral agents.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which explored the anticancer properties of Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- derivatives. The study demonstrated that these compounds could induce apoptosis in cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. Notably, the lead compound exhibited selective cytotoxicity toward cancer cells while sparing normal cells, a critical feature for reducing off-target effects in chemotherapy. The researchers also conducted pharmacokinetic studies, revealing favorable oral bioavailability and metabolic stability, which are essential for clinical translation.

Beyond its therapeutic potential, Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- has also been investigated for its utility in chemical biology. A recent Nature Chemical Biology study utilized this compound as a fluorescent probe to study protein-ligand interactions in real time. The dioxolane ring's conformational flexibility allowed for dynamic labeling of target proteins, enabling researchers to monitor binding events with high spatial and temporal resolution. This application opens new avenues for understanding molecular mechanisms in disease pathways and drug action.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- derivatives. A 2023 review in Organic Process Research & Development discussed the need for greener synthetic routes to improve yield and reduce environmental impact. Recent advances in catalytic methods, such as photoredox catalysis, have shown potential in addressing these issues, offering more sustainable and efficient pathways for derivative synthesis.

In conclusion, Pyridine,2-(2-methyl-1,3-dioxolan-2-yl)- (CAS: 49669-15-0) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Its applications in antiviral and anticancer research, coupled with its utility as a molecular probe, underscore its importance in modern pharmaceutical science. Future research should focus on optimizing its pharmacokinetic properties and exploring novel derivatives to unlock its full therapeutic potential.